Cas no 883528-31-2 (2-(o-Tolyl)isonicotinic acid)

• Product Name: 2-(o-Tolyl)isonicotinic acid
• CAS No: 883528-31-2
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD14666478
• CID: 710407
• Update Time: 2025-06-08

2-(o-Tolyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyl)isonicotinic acid
• 2-(2-Methylphenyl)isonicotinic acid
• 2-(2-METHYLPHENYL)-ISONICOTINIC ACID
• 2-(2-methylphenyl)pyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 2-(2-methylphenyl)-

• MDL： MFCD14666478
• Inchi： 1S/C13H11NO2/c1-9-4-2-3-5-11(9)12-8-10(13(15)16)6-7-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： YIYGNARQGCKWTI-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 213.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• PSA: 50.19000
• LogP: 2.75520

Additional information on 2-(o-Tolyl)isonicotinic acid

Comprehensive Overview of 2-(o-Tolyl)isonicotinic acid (CAS No. 883528-31-2): Properties, Applications, and Industry Insights

2-(o-Tolyl)isonicotinic acid (CAS No. 883528-31-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a derivative of isonicotinic acid, this compound features a tolyl group ortho-substituted to the pyridine ring, enhancing its reactivity and potential applications. Researchers and industry professionals frequently search for terms like "2-(o-Tolyl)isonicotinic acid synthesis", "CAS 883528-31-2 applications", and "isonicotinic acid derivatives", reflecting its relevance in modern chemistry.

The compound's molecular structure, characterized by a carboxylic acid functional group adjacent to a nitrogen-containing heterocycle, makes it a versatile intermediate in drug discovery. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies. Searches for "2-(o-Tolyl)isonicotinic acid solubility" and "stability under physiological conditions" underscore its practical challenges and opportunities in formulation science.

From a synthetic perspective, CAS 883528-31-2 is often prepared via palladium-catalyzed cross-coupling reactions, a topic frequently queried as "Pd-catalyzed synthesis of isonicotinic derivatives". Its crystalline form and melting point (typically >200°C) are critical for purification protocols, a detail often explored in "purification techniques for heterocyclic acids". The compound's logP value and hydrogen-bonding capacity further influence its bioavailability, a key consideration in medicinal chemistry optimization.

Environmental and regulatory aspects of 2-(o-Tolyl)isonicotinic acid are also trending topics, with queries like "green chemistry approaches for CAS 883528-31-2" gaining traction. The compound's biodegradability profile and industrial-scale production methods are under scrutiny as sustainability becomes a priority. Analytical techniques such as HPLC purity testing and NMR characterization remain essential for quality control, as reflected in search trends for "spectral data interpretation for isonicotinic acids".

In material science, this compound's coordination chemistry with transition metals is being explored for catalytic applications, responding to searches like "metal-organic frameworks using isonicotinic ligands". Its potential in electronic materials and corrosion inhibitors is another emerging area, with researchers investigating its electron-withdrawing properties and surface adsorption characteristics.

Market analysts note increasing patent filings involving 883528-31-2, particularly in Asia-Pacific pharmaceutical hubs, correlating with search volumes for "suppliers of 2-(o-Tolyl)isonicotinic acid" and "custom synthesis services". The compound's cost-effectiveness compared to analogous bipyridine derivatives is a frequent discussion point in process chemistry forums.

Future directions for 2-(o-Tolyl)isonicotinic acid research may focus on its enantioselective transformations (addressed in queries like "chiral resolution methods") and computational modeling of its molecular interactions. As AI-assisted drug design advances, the compound's pharmacophore features are likely to be systematically explored, answering searches for "machine learning in heterocyclic compound screening".